2-(4-Hydroxypiperidin-1-yl)acetamide

Specification

• CAS No.: 116833-24-0
• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.201
• IUPAC Name: 2-(4-hydroxypiperidin-1-yl)acetamide
• Standard InChI: InChI=1S/C7H14N2O2/c8-7(11)5-9-3-1-6(10)2-4-9/h6,10H,1-5H2,(H2,8,11)
• Standard InChI Key: QVHXFONEOCQSGH-UHFFFAOYSA-N
• SMILES: C1CN(CCC1O)CC(=O)N

Introduction

Synthesis and Characterization

The synthesis of compounds similar to 2-(4-Hydroxypiperidin-1-yl)acetamide typically involves condensation reactions between amines and acylating agents. For instance, N-(2,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide is synthesized by reacting 4-hydroxypiperidine with N-(2,6-dimethylphenyl)acetamide in the presence of a catalyst like N,N'-dicyclohexylcarbodiimide (DCC). Characterization methods include NMR spectroscopy, mass spectroscopy, and elemental analysis.

Research Findings and Future Directions

Research on related compounds highlights the importance of structural modifications to enhance pharmacological properties. For instance, altering the substituents on the phenyl ring can significantly affect the compound's efficacy and safety profile. Future studies should focus on optimizing these properties and exploring new therapeutic applications.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
N-(1-cyanocyclohexyl)-2-(4-hydroxypiperidin-1-yl)acetamide	C14H23N3O2	265	Potential therapeutic applications
N-(2,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide	C15H22N2O2	262.35	Analgesic, antidepressant, anticonvulsant
N-(4-Amino-2-bromophenyl)-2-(4-hydroxypiperidin-1-yl)acetamide	C13H18BrN3O2	328.20	Potential therapeutic applications